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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the history, discovery, and fundamental properties of
magnesium perchlorate as a preeminent desiccant. We delve into the seminal research that
established its efficacy, providing detailed experimental protocols and comparative data to offer
a comprehensive understanding of its application.

A Historical Overview: The Advent of a Superior
Drying Agent

Magnesium perchlorate, a powerful oxidizing agent with the formula Mg(ClOa4)2, was first
prepared by Serullas.[1] However, its remarkable properties as a drying agent remained largely
unexplored until the groundbreaking work of H. H. Willard and G. Frederick Smith at the
University of Illinois in 1922.[1] Their research, published in the Journal of the American
Chemical Society, detailed the preparation of anhydrous magnesium perchlorate and its
hydrates, and critically, compared their desiccating efficiency to the then-standard, phosphorus
pentoxide.[1]

This pioneering work led to the commercialization of anhydrous magnesium perchlorate by G.
Frederick Smith, who founded GFS Chemicals in 1928.[2] The company's first manufactured
product was anhydrous magnesium perchlorate, marketed under trade names such as
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"Anhydrone" and "Dehydrite".[3] This marked a significant advancement in the availability of
high-performance desiccants for scientific and industrial applications.

Comparative Efficacy: Magnesium Perchlorate vs.
Phosphorus Pentoxide

The research conducted by Willard and Smith demonstrated that anhydrous magnesium
perchlorate is as efficient a drying agent as phosphorus pentoxide, with several distinct
advantages.[1] These include a significantly greater water absorption capacity, ease of
handling (it does not become sticky or form channels), and the ability to be regenerated.[1][2]
Furthermore, as a neutral salt, it is suitable for drying substances that are incompatible with
acidic desiccants like concentrated sulfuric acid or phosphorus pentoxide.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative findings from Willard and Smith's
comparative experiments.

Anhydrous Magnesium Phosphorus Pentoxide
Parameter
Perchlorate (Mg(ClOa4)2) (P40O10)
- ) ) Not specified in direct
Initial Weight of Desiccant 9.06 g )
comparison
] Not specified in direct
Weight of Water Absorbed 5.23¢ ]
comparison
Water Absorption Capacity (% Significantly less than
) Nearly 60%
of own weight) Mg(ClOa)2
Residual Water Vapor in Dried ] )
Al Unweighable Unweighable
ir
S ) Not specified in direct
Volume of Air Dried Over 210 liters )
comparison
] o . Not specified in direct
Maximum Efficient Flow Rate Up to 5 liters per hour

comparison
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Key Experimental Protocols

The following are detailed methodologies derived from the seminal 1922 paper by Willard and
Smith.

Preparation of Magnesium Perchlorate Hexahydrate
(Mg(ClO4)2:6H20)

e Reaction: Treat pure magnesium oxide with a slight excess of dilute perchloric acid.

» Evaporation: Evaporate the resulting solution until crystallization begins at the surface and
fumes of perchloric acid are evolved.

» Crystallization and Separation: Allow the mixture to cool to room temperature. Add sufficient
water to maintain a semifluid crystal mass. Separate the needle-like crystals via centrifugal
drainage.

 Purification: Redissolve the crystals, recrystallize, and centrifuge again to remove any
remaining traces of perchloric acid.

e Drying: Dry the purified hexahydrate crystals in a desiccator over anhydrous magnesium
perchlorate at room temperature for four weeks to remove excess surface water.

Preparation of Anhydrous Magnesium Perchlorate
(Mg(ClOa)2)

« Initial Heating: Place approximately 100 g of magnesium perchlorate hexahydrate in large
porcelain crucibles.

o Dehydration Apparatus: Support the crucibles on trays within a Pyrex tube (8 cm diameter,
90 cm long).

» Controlled Heating: Electrically heat the tube to a temperature slightly above the melting
point of the hexahydrate (around 170°C).

e Dry Air Flow: Pass a continuous stream of air, pre-dried with phosphorus pentoxide, through
the tube.
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» Final Dehydration: Gradually increase the temperature to 250°C to remove the final traces of
water.

e Product Handling: The resulting product is a dry, white powder. It should be removed from
the crucibles while still hot and ground to the desired particle size. Samples should be taken
while hot to ensure the absence of moisture.

Comparative Desiccant Efficiency Test

e Apparatus Setup:

o U-tubes: Prepare three 10 cm U-tubes. Fill the first with anhydrous magnesium
perchlorate layered with cotton wool (9.06 g of desiccant). Fill the second and third
(protective) tubes with phosphorus pentoxide.

o Air Saturation: Use a potash bulb containing water to saturate the incoming air with
moisture.

o Flow Meter: Calibrate a flow meter to measure the rate of air passage.

o Connections: Connect the components in the following sequence: air source -> flow meter
-> potash bulb (saturator) -> magnesium perchlorate U-tube -> phosphorus pentoxide U-
tube -> protective phosphorus pentoxide U-tube. Use cotton wool plugs between
connections to prevent particle transfer.

o Experimental Procedure:

o Weighing: Accurately weigh the magnesium perchlorate and the first phosphorus
pentoxide U-tubes. Use a counterpoise for all weighings and allow tubes to equilibrate in
the balance case before measurement.

o Air Flow: Pass moist air through the apparatus at a controlled rate (varied from 1.5 to 3.5
liters per hour).

o Data Collection: Periodically reweigh the magnesium perchlorate and phosphorus
pentoxide U-tubes to determine the amount of water absorbed. The experiment described
was run continuously for over 8 hours with 14 weighings.
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« Observation: The efficiency of the desiccant is determined by the increase in weight of the
desiccant tube and the absence of a weighable increase in the subsequent phosphorus
pentoxide tube.

Visualizing the Discovery and Experimental
Workflow

The following diagrams illustrate the key historical timeline and the experimental workflow for
testing desiccant efficiency.

Timeline of Magnesium Perchlorate as a Desiccant

First Preparation of Mg(ClOa4)2 by Serullas

1922: Willard & Smith Publish Detailed Study
- Preparation Methods
- Desiccant Properties
- Comparison with P4O10

1928: GFS Chemicals Founded
First Commercial Manufacturer of Anhydrous Mg(ClOa4)2

Commercialization under trade names
'‘Anhydrone' and 'Dehydrite’

Click to download full resolution via product page

Caption: Key milestones in the history of magnesium perchlorate as a desiccant.
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Experimental Workflow for Desiccant Efficiency Testing

Water Saturator
(Potash Bulb)

Test Desiccant U-tube
(6.9, Mg(ClOs)2)

Air Source Regulated Flow Calibrated
(Under Pressure) Flow Meter

Click to download full resolution via product page

Caption: Workflow for comparing the efficiency of drying agents.

Safety Considerations

While an exceptional desiccant, magnesium perchlorate is a powerful oxidizing agent.[2] Care
must be taken to avoid contact with organic materials, as this can create explosive mixtures.
Always consult the Safety Data Sheet (SDS) before use and handle with appropriate personal
protective equipment in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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